2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C11H7N5O4S2/c17-8(13-9-10(16(18)19)15-20-14-9)5-21-11-12-6-3-1-2-4-7(6)22-11/h1-4H,5H2,(H,13,14,17)
• InChI Key: HCNPWPLOSWKKNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)NC3=NON=C3[N+](=O)[O-]
• Molecular Formula: C11H7N5O4S2
• Molecular Weight: 337.3 g/mol

Description

2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide, also known as BTA-1, is a compound that has gained attention in the scientific community due to its potential therapeutic applications. BTA-1 is a synthetic compound that has been found to have promising properties in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide is not fully understood. However, it is believed that 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide exerts its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide has been found to have a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide has also been found to have antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide for lab experiments include its reproducibility and efficiency in synthesis. 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide has also been found to have low toxicity, making it a relatively safe compound to work with. The limitations of 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide include its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide. One area of interest is the development of 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide analogs with improved properties. Another area of interest is the investigation of the potential of 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the mechanism of action of 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide needs to be further elucidated to fully understand its potential therapeutic applications.

Scientific Research Applications

2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to have anti-cancer properties and has been tested in vitro against various cancer cell lines. 2-(1,3-benzothiazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide has also been found to have anti-microbial properties and has been tested against various bacterial strains.